Cas no 2710298-35-2 (5-bromo-1,4-bis(methyl-d3)-1H-1,2,3-triazole)

• Product Name: 5-bromo-1,4-bis(methyl-d3)-1H-1,2,3-triazole
• CAS No: 2710298-35-2
• MF: C₄H₆BrN₃
• MW: 182.051509380341
• CID: 6826645
• PubChem ID: 172403463
• Update Time: 2025-02-24

5-bromo-1,4-bis(methyl-d3)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• CS-24813
• 5-bromo-1,4-bis(methyl-d3)-1H-1,2,3-triazole
• 2710298-35-2

• Inchi： 1S/C4H6BrN3/c1-3-4(5)8(2)7-6-3/h1-2H3/i1D3,2D3
• InChI Key： GAVNHCHZNVNYMQ-WFGJKAKNSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])N=NN1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 181.01217Da
• Monoisotopic Mass: 181.01217Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų